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Encorafenib Pharmacokinetic Parameters

The table below summarizes the core pharmacokinetic data available for encorafenib.

Parameter

Value

Additional Context

Volume of Distribution

Plasma Protein
Binding

Oral Bioavailability

Blood-to-Plasma Ratio

Apparent Clearance

Elimination Half-life

164 L [1] [2]

86% [1] [2]

At least 86% [1]

0.58 [1]

14 L/h (Day 1)
[1]

3.5 hours [3]

Percent coefficient of variation (CV%) is 70% [1].

Binds to human plasma proteins [1].

The fraction of the oral dose absorbed [1].

Increases to 32 L/h at steady-state due to autoinduction

[1].

Metabolism and Elimination Pathways
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Encorafenib is extensively metabolized, and understanding this process is crucial in drug development. The

following diagram illustrates its primary metabolic pathway and elimination routes.
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Oral Dose

Absorption

(Systemic CirculatiorD

(Liver Metabolism)
(CYP3A4 (83%)) (CYP2C19 (16%)) (CYPZDG (1%))

Primary Metabolite
N-dealkylation

M42.5 (LHY746))

Feces (47%) Urine (47%)
(Unchanged: 5%) (Unchanged: 2%)
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The primary metabolic clearance pathway for encorafenib is N-dealkylation to form the metabolite M42.5
(LHY?746) [4]. Metabolism is the major clearance mechanism, accounting for approximately 88% of the

recovered radioactive dose in a human ADME study [4].
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Email: info@smolecule.com or Request Quote Online.

References

1. Effect of Food and a Proton-Pump Inhibitor on the ... [pmc.ncbi.nim.nih.gov]

2. BRAFTOVI® (encorafenib) Clinical Pharmacology [pfizermedical.com]

3. Encorafenib - an overview | ScienceDirect Topics [sciencedirect.com]

4. A phase |, single-center, open-label study to investigate the ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Encorafenib plasma protein binding volume of distribution].
Smolecule, [2026]. [Online PDF]. Available at:
[https:/www.smolecule.com/products/b548758#encorafenib-plasma-protein-binding-volume-of-

distribution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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